N-(2-Cyano-3-methylbutan-2-yl)-2-[(4-cyclopropyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
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Description
N-(2-Cyano-3-methylbutan-2-yl)-2-[(4-cyclopropyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C17H21N5OS2 and its molecular weight is 375.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Applications
One study focused on the synthesis of novel thiazolidin-4-one derivatives, including compounds similar in structure to N-(2-Cyano-3-methylbutan-2-yl)-2-[(4-cyclopropyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide, to evaluate their potential as antimicrobial agents. These compounds demonstrated significant in vitro antibacterial and antifungal activities, highlighting the utility of such compounds in the development of new antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).
Antitumor Activity
Another study involved the synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives from precursors related to this compound. The study explored their antitumor activity, with some compounds showing promising inhibitory effects on various cell lines. This suggests the potential of such compounds in cancer research and treatment (Albratty, El-Sharkawy, & Alam, 2017).
Biocompatible Polymer Synthesis
Research on the synthesis of biocompatible polymers initiated by perfluoroalkanesulfoneimides, involving compounds structurally similar to this compound, has shown that such polymers can be used in electrophoretic deposition with bioactive glass. This opens avenues for their application in biomedical materials and devices, demonstrating the versatility of the compound's applications beyond traditional drug development (Hayashi & Takasu, 2015).
Antimicrobial and Antiviral Evaluation
Another aspect of research involves the evaluation of derivatives for their antimicrobial and virucidal activities. Synthesized derivatives of this compound have been tested against human adenovirus and ECHO-9 virus, showing potential in reducing viral replication. This suggests the compound's derivatives could be valuable in developing antiviral agents (Wujec et al., 2011).
Properties
IUPAC Name |
N-(2-cyano-3-methylbutan-2-yl)-2-[(4-cyclopropyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5OS2/c1-11(2)17(3,10-18)19-14(23)9-25-16-21-20-15(13-5-4-8-24-13)22(16)12-6-7-12/h4-5,8,11-12H,6-7,9H2,1-3H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSTFJGKYYWGRIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C)(C#N)NC(=O)CSC1=NN=C(N1C2CC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.